Laurylsphingosine

• CAS No.: 74713-60-3
• Product Name: Laurylsphingosine
• Molecular Formula: C30H59NO3
• Molecular Weight: 481.8 g/mol
• IUPAC Name: N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]dodecanamide
• Standard InChI: InChI=1S/C30H59NO3/c1-3-5-7-9-11-13-14-15-16-18-19-21-23-25-29(33)28(27-32)31-30(34)26-24-22-20-17-12-10-8-6-4-2/h23,25,28-29,32-33H,3-22,24,26-27H2,1-2H3,(H,31,34)/b25-23+/t28-,29+/m0/s1
• Standard InChIKey: HXFPPRPLRSPNIB-VARSQMIESA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCCCCCCCCCC)O
• SMILES: CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCCCCCC)O
• Appearance: Unit:5 mgSolvent:nonePurity:98+%Physical solid
• Physical Description: Solid
• Description: Cer(D18:1/12:0), also known as laurylsphingosine or Cer, belongs to the class of organic compounds known as ceramides. These are lipid molecules containing a sphingosine in which the amine group is linked to a fatty acid. Thus, cer(D18:1/12:0) is considered to be a ceramide lipid molecule. Cer(D18:1/12:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:1/12:0) has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces and blood. Cer(D18:1/12:0) can be found anywhere throughout the human cell, such as in myelin sheath, endosome, cytoplasm, and intracellular membrane. Cer(D18:1/12:0) can be biosynthesized from dodecanoic acid.; N-dodecanoylsphingosine is a N-acylsphingosine in which the ceramide N-acyl group is specified as dodecanoyl (lauroyl). It derives from a dodecanoic acid.
• Solubility: Insoluble
• Synonyms: N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]dodecanamide; N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecenyl]dodecanamide; [R-[R*,S*-(E)]]-N-[2-Hydroxy-1-(hydroxymethyl)-3-heptadecenyl]dodecanamide; N-Lauroyl-D-erythro-sphingo
• Reference: 1. A. Merrill, Jr. “De Novo Sphingolipid Biosynthesis: A Necessary, but Dangerous, Pathway” The Journal of Biological Chemistry, Vol. 277(29) pp.25843–25846, 20022. H. Fyrst et al. “Characterization of free endogenous C14 and C16 sphingoid bases from Drosophila melanogaster” Journal of Lipid Research, Vol. 45 pp.54-62, 20043. K. Sandhoff et al. “Sphingolipid biosynthesis in cultured neurons” European Journal of Biochemistry, vol. 198 pp. 667-674, 19914. V. Nava et al. “Sphingosine Enhances Apoptosis of Radiation-resistant Prostate Cancer Cells” Cancer Research, Vol. 60 pp. 4468-4474, 2000
• PubChem Compound: 5283562
• Last Modified: Nov 11 2021